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Compound of Interest

Compound Name: Malaxinic Acid

Cat. No.: B1145788 Get Quote

For the attention of researchers, scientists, and drug development professionals, this document

provides essential safety and logistical information for the handling and disposal of Malonic

Acid. It is imperative to adhere to these guidelines to ensure a safe laboratory environment.

Note that the provided information is based on safety data sheets for "Malonic Acid," as

"Malaxinic Acid" did not yield relevant safety information and is presumed to be a

typographical error.

Malonic acid is a white, crystalline solid that presents a significant hazard of serious eye

damage and is harmful if swallowed.[1][2][3][4] Adherence to proper personal protective

equipment (PPE) protocols and handling procedures is critical to mitigate these risks.

Personal Protective Equipment (PPE) Requirements
A comprehensive PPE strategy is the first line of defense against exposure to Malonic Acid.

The following table outlines the minimum required PPE.
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PPE Category
Specific
Recommendations

Rationale for Use

Eye and Face Protection

Wear tightly fitting chemical

safety goggles conforming to

OSHA (29 CFR 1910.133) or

European (EN166) standards.

[5] A face shield should be

worn for splash protection.

Protects against severe eye

irritation and damage.[1][6]

Skin Protection

Wear chemical-resistant

gloves (e.g., nitrile) and a lab

coat or apron.[5][6][7]

Prevents skin contact, which

can cause redness and pain.

[6] Contaminated clothing must

be removed and laundered

before reuse.[5][8]

Respiratory Protection

Work in a well-ventilated area,

preferably within a chemical

fume hood, to avoid dust

formation.[5][7] If ventilation is

inadequate or exposure limits

are exceeded, a NIOSH/MSHA

or EN 149 approved respirator

is necessary.[5]

Inhalation of dust can irritate

the respiratory tract.[6] A

harmful concentration of

airborne particles can be

reached quickly if the solid is

dispersed.[6]

Emergency First Aid Measures
In the event of accidental exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present and easy to do.[1][5][8] Seek immediate

medical attention.[2][8]

Skin Contact

Remove contaminated clothing and wash the

affected area with plenty of soap and water.[5]

[8] If skin irritation persists, seek medical advice.

[5]

Inhalation

Move the individual to fresh air and keep them

in a position comfortable for breathing.[5][8] If

the person feels unwell, seek medical attention.

[5][8]

Ingestion

Rinse the mouth thoroughly with water.[1][8] Do

NOT induce vomiting.[1] Call a poison control

center or physician for treatment advice.[8]

Spill Management and Disposal Plan
A structured response to spills is essential to prevent wider contamination and exposure.

Spill Response Workflow
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Immediate Actions

Containment & Cleanup

Disposal

Evacuate unnecessary personnel

Ensure area is well-ventilated

Remove all sources of ignition

Don appropriate PPE

Avoid dust formation during cleanup

Sweep spilled solid into a suitable, labeled container for disposal

Wash the spill site with plenty of water after material pickup is complete

Seal the waste container

Dispose of as hazardous waste via a licensed contractor

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe management of a Malonic Acid spill.
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Disposal Guidelines
Chemical Waste: Malonic Acid and materials contaminated with it must be disposed of as

hazardous waste.[9] Engage a licensed professional waste disposal service for this purpose.

[1] Do not discharge into drains or the environment.[5]

Container Disposal: Empty containers should be handled as if they still contain the product

and disposed of in the same manner.[1]

Safe Handling and Storage Protocols
Adherence to proper handling and storage practices is fundamental to laboratory safety.

Handling:

Avoid all contact with eyes, skin, and clothing.[7]

Prevent the formation and inhalation of dust.[5][7]

Use the substance only in well-ventilated areas.[5]

Thoroughly wash hands after handling.[1][5][8]

Eating, drinking, and smoking are strictly prohibited in areas where Malonic Acid is handled.

[1][5][8]

Storage:

Store in a cool, dry, and well-ventilated location.[5]

Keep containers tightly sealed to prevent moisture absorption, as the material is

hygroscopic.[4][5]

Store away from incompatible substances such as strong oxidizing agents, reducing agents,

and bases.[5][6]

Physical and Chemical Data
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The following table summarizes key physical and chemical properties of Malonic Acid for easy

reference.

Property Value

Melting Point 132 - 135 °C (decomposes)[2]

Flash Point 172 °C / 341.6 °F[4][8]

Autoignition Temperature 580 °C / 1076 °F[4]

Water Solubility 1400 g/L (at 20°C)[4]

Density 1.6 - 1.63 g/cm³[6][8]

Experimental Protocols
The safety data sheets used to compile this information do not include experimental protocols.

Researchers must consult peer-reviewed scientific literature and established institutional

protocols for specific experimental methodologies. A thorough risk assessment must be

conducted before initiating any new experimental work with Malonic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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